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Compound of Interest

Compound Name:
2-[(Furan-2-yl)methoxy]-1,3-

thiazol-5-amine

Cat. No.: B13295588

Get Quote

Focus: 2-[(Furan-2-yl)methoxy]-1,3-thiazol-5-amine
Analogues
Introduction & Pharmacophore Analysis[1]
The 1,3-thiazol-5-amine scaffold represents a privileged yet challenging motif in medicinal

chemistry. While 2-aminothiazoles are ubiquitous (e.g., Dasatinib), the 5-aminothiazole

regioisomer offers a distinct vector for hydrogen bonding and steric exploration, particularly in

the design of Adenosine Receptor Antagonists (A2A/A1) and Cyclin-Dependent Kinase (CDK)

inhibitors.

The specific analogue 2-[(Furan-2-yl)methoxy]-1,3-thiazol-5-amine combines three critical

pharmacophoric features:

The Thiazole Core: Acts as a bioisostere for pyridine or imidazole, providing a flat aromatic

linker with specific dipole orientation.

The 2-Alkoxy Linker: The ether oxygen at position 2 acts as a hydrogen bond acceptor, often

critical for water-mediated interactions within the ATP-binding pocket of kinases.
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The Furan Moiety: A π-electron-rich heterocycle. While capable of potent

-stacking interactions (e.g., with Phenylalanine residues), it introduces significant metabolic
liabilities that must be managed.

Technical Advisory: The free primary amine at position 5 of the thiazole ring is electronically

coupled to the sulfur atom, making it highly electron-rich and prone to rapid oxidative

decomposition (dimerization to azo linkages) in air. Consequently, this guide treats the

molecule not as a shelf-stable reagent, but as a transient intermediate requiring immediate

derivatization or stabilization.

Synthetic Methodology: A Self-Validating Protocol
The synthesis of 2-alkoxy-5-aminothiazoles cannot typically be achieved via direct Hantzsch

cyclization due to the lability of the resulting electron-rich system. The most robust, "field-

proven" route utilizes a Nucleophilic Aromatic Substitution (

) on a nitro-thiazole precursor, followed by a controlled reduction.

Phase 1: Ether Linkage Formation (

)
Objective: Install the furan-2-yl-methoxy group while maintaining the nitro group (which

stabilizes the ring).

Reagents: 2-Bromo-5-nitrothiazole (1.0 eq), Furan-2-ylmethanol (1.1 eq), Sodium Hydride

(60% dispersion, 1.2 eq), Anhydrous THF.

Protocol:

Suspend NaH in anhydrous THF at 0°C under Argon.

Dropwise add Furan-2-ylmethanol. Stir for 30 min to generate the alkoxide (Color change:

colorless to slight yellow).

Add 2-Bromo-5-nitrothiazole solution (in THF) dropwise. The electron-withdrawing nitro

group activates the C-2 position for displacement.
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Validation Checkpoint: Monitor via TLC (30% EtOAc/Hexane). The starting bromide (

) should disappear, replaced by the ether product (

).

Quench with sat.

, extract with EtOAc, and crystallize.

Phase 2: Chemoselective Reduction & Trapping
Objective: Reduce the nitro group to the amine without reducing the furan ring or cleaving the

ether, then immediately trap.

Critical Decision: Avoid catalytic hydrogenation (

) as it risks reducing the furan ring to tetrahydrofuran. Use Iron/Ammonium Chloride or
Zinc/Acetic Acid for chemoselectivity.

Protocol:

Dissolve the nitro-ether intermediate in EtOH/Water (4:1).

Add Fe powder (5 eq) and

(5 eq). Heat to 70°C.

Validation Checkpoint: Reaction is complete when the yellow nitro solution turns

colorless/grey slurry. LCMS should show

peak for the amine.

Immediate Action: Filter hot through Celite directly into a receiving flask containing the

acylating agent (e.g., an acid chloride or isocyanate) and base (DIPEA). Do not isolate the

free amine.

Workflow Visualization
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Caption: Step-wise synthetic workflow emphasizing the transient nature of the 5-aminothiazole

intermediate.

Structural Modification & Bioisosterism
The furan ring is the primary metabolic liability in this scaffold. Cytochrome P450 enzymes

(specifically CYP2E1) can oxidize the furan to a reactive cis-enedione (via an epoxide

intermediate), which acts as a Michael acceptor, covalently binding to proteins (hepatotoxicity).

To mitigate this while retaining potency, a bioisosteric replacement strategy is required.

Metabolic Liability Diagram
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Caption: Mechanism of furan-mediated metabolic activation leading to potential toxicity.

SAR & Bioisostere Table
When designing analogues, the following substitutions are recommended to improve metabolic

stability (Microsomal Stability Assay) while maintaining electronic similarity.
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Substituent (R)
Electronic
Properties

Metabolic Risk
Structural
Recommendation

Furan-2-yl -excessive, H-bond

acceptor

High (Reactive

metabolites)

Use only for initial

potency probes.

Thiophen-2-yl -excessive, Lipophilic
Moderate (S-

oxidation)

Standard bioisostere;

often improves

potency but increases

LogP.

Oxazol-2-yl -deficient, H-bond

acceptor
Low

Excellent metabolic

stability; reduces

electron density.

Pyridine-2-yl -deficient, Basic Low

Improves solubility;

may alter binding

mode due to basic

nitrogen.

Tetrahydrofuran character, Flexible Low

Removes aromaticity;

useful if

-stacking is not

critical.

Biological Context: Adenosine & Kinase Targets[2][3]
This scaffold is frequently implicated in the antagonism of Adenosine Receptors (A2A). The 5-

amino group is rarely left free; it is typically acylated to form an amide which mimics the

exocyclic amine of Adenine (the natural ligand).

Key Interaction Points:

Thiazole Nitrogen (N3): Accepts a H-bond from Asn253 (in A2A receptor).

5-Amide NH: Donates a H-bond to Glu169.

Furan Ring: Extends into the hydrophobic pocket, engaging in T-shaped

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13295588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-stacking with Phe168.

Experimental Validation (Potency Assay):

Assay: Radioligand Binding Assay (using

-ZM241385 for A2A).

Success Criteria:

for lead candidates.

Control: ZM241385 (Standard A2A antagonist).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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